4-Hydroxy-5-methylfuran-3(2H)-one
4-Hydroxy-5-methylfuran-3(2H)-one
Norfuraneol, also known as 4hm-furanone, belongs to the class of organic compounds known as furanones. Furanones are compounds containing a furan ring bearing a ketone group. Norfuraneol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, norfuraneol is primarily located in the cytoplasm. Norfuraneol can be biosynthesized from 5-methyl-2, 3-dihydrofuran. Norfuraneol is a sweet, bready, and candy tasting compound that can be found in fruits. This makes norfuraneol a potential biomarker for the consumption of this food product.
4-hydroxy-5-methyl-3-furanone is a member of the class of furans that is 5-methyl-2,3-dihydrofuran with a hydroxy group at position 4 and a keto group at position 3. It has a role as a metabolite. It is a member of furans, an enol and a cyclic ketone. It derives from a 5-methyl-2,3-dihydrofuran.
4-hydroxy-5-methyl-3-furanone is a member of the class of furans that is 5-methyl-2,3-dihydrofuran with a hydroxy group at position 4 and a keto group at position 3. It has a role as a metabolite. It is a member of furans, an enol and a cyclic ketone. It derives from a 5-methyl-2,3-dihydrofuran.
Brand Name:
Vulcanchem
CAS No.:
19322-27-1
VCID:
VC0090963
InChI:
InChI=1S/C5H6O3/c1-3-5(7)4(6)2-8-3/h7H,2H2,1H3
SMILES:
CC1=C(C(=O)CO1)O
Molecular Formula:
C5H6O3
Molecular Weight:
114.1 g/mol
4-Hydroxy-5-methylfuran-3(2H)-one
CAS No.: 19322-27-1
Main Products
VCID: VC0090963
Molecular Formula: C5H6O3
Molecular Weight: 114.1 g/mol
| CAS No. | 19322-27-1 |
|---|---|
| Product Name | 4-Hydroxy-5-methylfuran-3(2H)-one |
| Molecular Formula | C5H6O3 |
| Molecular Weight | 114.1 g/mol |
| IUPAC Name | 4-hydroxy-5-methylfuran-3-one |
| Standard InChI | InChI=1S/C5H6O3/c1-3-5(7)4(6)2-8-3/h7H,2H2,1H3 |
| Standard InChIKey | DLVYTANECMRFGX-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)CO1)O |
| Canonical SMILES | CC1=C(C(=O)CO1)O |
| Melting Point | Mp 126.6-127.5 ° (dec.) 126.6-127.5°C |
| Physical Description | Solid Colourless to white solid; Fruity caramel or burnt pineapple aroma |
| Description | Norfuraneol, also known as 4hm-furanone, belongs to the class of organic compounds known as furanones. Furanones are compounds containing a furan ring bearing a ketone group. Norfuraneol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, norfuraneol is primarily located in the cytoplasm. Norfuraneol can be biosynthesized from 5-methyl-2, 3-dihydrofuran. Norfuraneol is a sweet, bready, and candy tasting compound that can be found in fruits. This makes norfuraneol a potential biomarker for the consumption of this food product. 4-hydroxy-5-methyl-3-furanone is a member of the class of furans that is 5-methyl-2,3-dihydrofuran with a hydroxy group at position 4 and a keto group at position 3. It has a role as a metabolite. It is a member of furans, an enol and a cyclic ketone. It derives from a 5-methyl-2,3-dihydrofuran. |
| Solubility | Soluble in water; Slightly soluble in fats Soluble (in ethanol) |
| Synonyms | 4-hydroxy-5-methyl-3(2H)-furanone 4-hydroxy-5-methylfuran-3(2H)-one 4HM-furanone 5-methyl-4-hydroxy-3(2H)-furanone norfuraneol |
| PubChem Compound | 4564493 |
| Last Modified | Nov 11 2021 |
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